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Compound of Interest

Compound Name: ZINC49534341

Cat. No.: B2551769 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for ZINC49534341 was not publicly available at

the time of this writing. The following guidance is based on the safety information for chemically

related zinc compounds, such as zinc sulfate and zinc oxide. It is imperative to conduct a

thorough, substance-specific risk assessment before handling ZINC49534341.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal guidelines for researchers, scientists, and drug development

professionals engaged in handling ZINC49534341.

Personal Protective Equipment (PPE)
Proper PPE is critical to ensure personal safety when handling zinc compounds. The following

table summarizes the recommended PPE.
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Body Part Recommended Protection
Specifications &
Standards

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

ANSI Z87.1, EN166.[1]

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron should be worn.

EN 374.[1]

Respiratory

Use in a well-ventilated area. If

dusts or aerosols may be

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator is

recommended.

NIOSH/MSHA or EN 149

approved.[1]

First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention if

irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, also under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a physician or poison control center

immediately.[1]

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and the safety of the laboratory environment.

Aspect Procedure

Handling

Avoid contact with skin, eyes, and clothing. Do

not breathe dust or aerosols. Wash hands

thoroughly after handling. Use only in a well-

ventilated area.[1][2]

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place. Keep away from

incompatible materials such as strong oxidizing

agents and strong bases.[1][2]
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Disposal Plan
Dispose of ZINC49534341 and its containers in accordance with local, regional, and national

regulations.

Waste Type Disposal Method

Unused Product
Dispose of as hazardous waste. Contact a

licensed professional waste disposal service.

Contaminated Packaging
Dispose of in the same manner as the unused

product.

Environmental Precautions: Zinc compounds are very toxic to aquatic life with long-lasting

effects.[1][3] Do not allow the material to enter drains, sewers, or waterways.[1][3]

Spill Response
In the event of a spill, follow these procedures:

Evacuate non-essential personnel from the area.

Ventilate the area.

Wear appropriate PPE as outlined above.

Contain the spill. Avoid generating dust.

Clean-up: For solid spills, carefully sweep or scoop up the material and place it into a

suitable, labeled container for disposal.[3] For liquid spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a sealed container for disposal.

Decontaminate the spill area.

Workflow for Safe Handling of ZINC49534341
The following diagram illustrates the logical workflow for safely handling ZINC49534341 in a

laboratory setting.
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Caption: Workflow for Safe Handling of ZINC49534341.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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